Cas no 2137659-83-5 (2-Azaspiro[3.3]heptane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester)

• Product Name: 2-Azaspiro[3.3]heptane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester
• CAS No: 2137659-83-5
• MF: C₁₃H₂₀ClNO₄
• MW: 289.75520324707
• CID: 5258049
• Update Time: 2025-10-28

2-Azaspiro[3.3]heptane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.3]heptane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester

• Inchi： 1S/C13H20ClNO4/c1-12(2,3)19-11(17)15-6-13(7-15)5-4-9(13)10(16)18-8-14/h9H,4-8H2,1-3H3
• InChI Key： QKMUSIFKPDHKGV-UHFFFAOYSA-N
• SMILES： C1C2(CCC2C(OCCl)=O)CN1C(OC(C)(C)C)=O

Additional information on 2-Azaspiro[3.3]heptane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester

Introduction to 2-Azaspiro[3.3]heptane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester (CAS No. 2137659-83-5)

2-Azaspiro[3.3]heptane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester, identified by the Chemical Abstracts Service Number (CAS No.) 2137659-83-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This spirocyclic compound features a unique structural framework consisting of a nitrogen-containing spiro ring connected to a heptane backbone, further functionalized with ester and chloromethyl groups. The intricate architecture of this molecule makes it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The structural motif of 2-Azaspiro[3.3]heptane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester (CAS No. 2137659-83-5) is characterized by its spirocyclic core, which imparts unique conformational flexibility and reactivity. The presence of both ester and chloromethyl functional groups provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. This structural versatility has made the compound an attractive scaffold for drug discovery initiatives aimed at targeting a wide range of diseases.

In recent years, there has been growing interest in spirocyclic compounds due to their potential to exhibit enhanced binding affinity and selectivity towards biological targets. The nitrogen atom in the spiro ring of 2-Azaspiro[3.3]heptane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester (CAS No. 2137659-83-5) serves as a key pharmacophore, facilitating interactions with proteins and enzymes involved in critical cellular pathways. This feature has prompted researchers to explore its utility in modulating processes such as inflammation, neurotransmission, and cell proliferation.

One of the most compelling aspects of this compound is its potential application in the design of kinase inhibitors. Kinases are enzymes that play pivotal roles in numerous signaling pathways, making them attractive targets for therapeutic intervention. The rigid spirocyclic structure of 2-Azaspiro[3.3]heptane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester (CAS No. 2137659-83-5) can be engineered to fit into the active sites of kinases with high precision, thereby inhibiting their activity and mitigating associated pathological conditions. Preliminary studies have suggested that derivatives of this compound exhibit promising inhibitory effects on certain kinases, warranting further investigation into their mechanistic details.

The chloromethyl group attached to the spiro ring provides an additional layer of reactivity that can be exploited for further functionalization. This handle allows for the introduction of various substituents through nucleophilic addition reactions, enabling the synthesis of libraries of compounds with diverse biological profiles. Such combinatorial chemistry approaches have been instrumental in identifying novel lead compounds with enhanced pharmacological properties.

Recent advancements in computational chemistry have also facilitated the rational design of derivatives based on 2-Azaspiro[3.3]heptane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester (CAS No. 2137659-83-5). Molecular modeling techniques have been employed to predict the binding modes of this compound with target proteins, providing insights into its binding affinity and selectivity. These computational studies have guided experimental efforts toward optimizing the structure-activity relationships (SARs) of potential drug candidates derived from this scaffold.

The pharmaceutical industry has increasingly recognized the value of spirocyclic compounds due to their unique structural features and biological activities. The ability to fine-tune the properties of these molecules through chemical modifications has made them valuable tools for drug development. As research continues to uncover new applications for 2-Azaspiro[3.3]heptane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl) ester (CAS No. 2137659-83-5), its significance in medicinal chemistry is likely to grow even further.

In conclusion,2-Azaspiro[3.3]heptane-2,5-dicarboxylic acid, 5-(chloromethyl) 2-(1,1-dimethylethyl)ester (CAS No.2137659-83-5) represents a structurally fascinating and biologically relevant compound with significant potential in drug discovery and development.